Cas no 2138511-21-2 (2-(thiophen-3-yl)oxolane-2-carboxylic acid)

• Product Name: 2-(thiophen-3-yl)oxolane-2-carboxylic acid
• CAS No: 2138511-21-2
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 5999682
• PubChem ID: 165477464
• Update Time: 2025-06-23

2-(thiophen-3-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)oxolane-2-carboxylic acid
• 2138511-21-2
• EN300-1165766

• Inchi： 1S/C9H10O3S/c10-8(11)9(3-1-4-12-9)7-2-5-13-6-7/h2,5-6H,1,3-4H2,(H,10,11)
• InChI Key： ZQRWVISEABPHAT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(C(=O)O)CCCO1

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-(thiophen-3-yl)oxolane-2-carboxylic acid

Comprehensive Overview of 2-(thiophen-3-yl)oxolane-2-carboxylic acid (CAS No. 2138511-21-2): Properties, Applications, and Industry Insights

2-(thiophen-3-yl)oxolane-2-carboxylic acid (CAS No. 2138511-21-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene-oxolane hybrid structure combines the unique electronic properties of thiophene with the versatility of oxolane (tetrahydrofuran), making it a valuable intermediate for drug discovery and functional materials. Its carboxylic acid moiety further enhances its reactivity, enabling diverse derivatization pathways.

Recent studies highlight the compound's potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors and GPCR-targeted therapies. The thiophene ring contributes to π-stacking interactions in biological systems, while the oxolane-carboxylic acid segment improves solubility – a critical factor addressed in current druglikeness optimization trends. Researchers are exploring its role in developing next-generation antiviral agents, aligning with global demands for novel therapeutic approaches.

From a synthetic chemistry perspective, CAS 2138511-21-2 demonstrates remarkable regioselective functionalization capabilities. The compound's stereocenter at C-2 allows for chiral synthesis applications, meeting the pharmaceutical industry's growing need for enantiopure intermediates. Advanced flow chemistry techniques have been successfully applied to its production, addressing sustainability concerns through green chemistry principles – a hot topic in process chemistry forums.

Material scientists value this compound for its electron-rich heterocyclic system, which contributes to charge transport properties in organic electronic devices. Its incorporation into conjugated polymers has shown promise for OLED applications, particularly in flexible display technologies. The compound's thermal stability (typically >200°C) makes it suitable for high-performance materials requiring robust processing conditions.

Analytical characterization of 2-(thiophen-3-yl)oxolane-2-carboxylic acid typically involves HPLC purity assessment (>98%), NMR spectroscopy (notable δ 7.35 ppm for thiophene protons), and mass spectrometry (m/z 198 [M+H]+). The crystalline form exhibits specific XRPD patterns valuable for polymorph screening – a crucial quality control aspect in pharmaceutical development.

Commercial availability of CAS 2138511-21-2 has expanded significantly, with custom synthesis services offering kilogram-scale production under GMP-like conditions. Pricing trends reflect its growing importance, with current research-grade quantities (100mg-1g) ranging $150-400 depending on purity. Proper storage recommendations include argon atmosphere protection at -20°C to prevent oxidative degradation of the thiophene moiety.

Future research directions focus on exploiting this compound's hydrogen bond donor-acceptor capacity for cocrystal engineering, and its potential as a metal-organic framework (MOF) linker. The scientific community continues to investigate its structure-activity relationships through computational chemistry approaches, including DFT calculations of its frontier molecular orbitals.